Cas no 1311746-96-9 (3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide
• CAS No: 1311746-96-9
• MF: C₁₈H₁₈Cl₂N₂O₂
• MW: 365.253722667694
• CID: 5673060
• PubChem ID: 53521736
• Update Time: 2025-10-19

3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26610786
• 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide
• Z393762624
• AKOS034273319
• 1311746-96-9

• Inchi： 1S/C18H18Cl2N2O2/c1-10-8-13(10)15-6-4-12(24-15)9-22(11-2-3-11)18(23)17-14(19)5-7-16(20)21-17/h4-7,10-11,13H,2-3,8-9H2,1H3
• InChI Key： YKROSUJHYTWABW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N(CC1=CC=C(C2CC2C)O1)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 364.0745332g/mol
• Monoisotopic Mass: 364.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide

Comprehensive Overview of 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide (CAS No. 1311746-96-9)

3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide (CAS No. 1311746-96-9) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in crop protection and disease management. The pyridine-2-carboxamide backbone, combined with the cyclopropyl and furan-2-yl substituents, contributes to its distinct chemical properties and biological activity.

One of the key reasons for the growing interest in 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide is its potential role in sustainable agriculture. With the increasing global demand for food security and environmentally friendly farming practices, researchers are actively exploring compounds that can enhance crop yields while minimizing ecological impact. The furan-2-yl moiety in this molecule is particularly noteworthy, as it is often associated with bioactive properties that can target specific pests or pathogens without harming beneficial organisms.

In pharmaceutical research, 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide has shown promise in early-stage studies for its potential therapeutic applications. The pyridine-2-carboxamide structure is a common pharmacophore found in many drugs, and modifications to this core, such as the addition of the cyclopropyl and furan-2-yl groups, can lead to novel biological activities. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, which could have implications for treating various diseases.

The synthesis of 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide involves a multi-step process that highlights the complexity of modern organic chemistry. Key steps include the introduction of the dichloro groups onto the pyridine ring, followed by the coupling of the cyclopropyl and furan-2-yl substituents. These synthetic challenges have spurred innovation in catalytic methods and green chemistry techniques, aligning with the broader industry trend toward sustainable chemical production.

From a commercial perspective, 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide represents an emerging opportunity in the specialty chemicals market. As agricultural and pharmaceutical companies seek to diversify their portfolios with novel compounds, this molecule has attracted attention for its unique combination of structural features. Market analysts predict steady growth in demand for such specialized intermediates, particularly in regions with robust agrochemical and pharmaceutical industries.

Quality control and analytical characterization are critical aspects of working with 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical methods are particularly important given the compound's complex structure, which includes multiple chiral centers and functional groups that require precise characterization.

The environmental fate and ecological impact of 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide are subjects of ongoing research. As with any new chemical entity, understanding its biodegradation pathways, potential bioaccumulation, and effects on non-target organisms is essential for responsible development and application. Current studies focus on its persistence in various environmental matrices and its interaction with soil microorganisms, addressing growing concerns about sustainable chemical use.

In conclusion, 3,6-dichloro-N-cyclopropyl-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyridine-2-carboxamide (CAS No. 1311746-96-9) represents an intriguing example of modern chemical innovation. Its unique structural features, combining pyridine, cyclopropyl, and furan-2-yl moieties, offer diverse possibilities for agricultural and pharmaceutical applications. As research continues to uncover its full potential, this compound stands as a testament to the importance of molecular design in addressing contemporary challenges in crop protection and human health.